Sulindac Sulfide
Sulindac Sulfide
Sulindac sulfide belongs to the class of organic compounds known as indenes and isoindenes. Indenes and isoindenes are compounds containing an indene moiety(which consists of a cyclopentadiene fused to a benzene ring), or a isoindene moiety (which consists of a cyclopentadiene fused to cyclohexadiene ring). Sulindac sulfide is considered to be a practically insoluble (in water) and relatively neutral molecule. Sulindac sulfide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, sulindac sulfide is primarily located in the cytoplasm and membrane (predicted from logP). Sulindac sulfide can be converted into sulindac.
Sulindac sulfide is an aryl sulfide that is a metabolite of sulindac. A non-steroidal anti-inflammatory drug, which also has anticancer activity. It has a role as a non-steroidal anti-inflammatory drug, an apoptosis inducer and an antineoplastic agent. It is an aryl sulfide, an organofluorine compound and a monocarboxylic acid. It derives from a sulindac.
Sulindac sulfide is an aryl sulfide that is a metabolite of sulindac. A non-steroidal anti-inflammatory drug, which also has anticancer activity. It has a role as a non-steroidal anti-inflammatory drug, an apoptosis inducer and an antineoplastic agent. It is an aryl sulfide, an organofluorine compound and a monocarboxylic acid. It derives from a sulindac.
Brand Name:
Vulcanchem
CAS No.:
49627-27-2
VCID:
VC0015506
InChI:
InChI=1S/C20H17FO2S/c1-12-17(9-13-3-6-15(24-2)7-4-13)16-8-5-14(21)10-19(16)18(12)11-20(22)23/h3-10H,11H2,1-2H3,(H,22,23)/b17-9-
SMILES:
CC1=C(C2=C(C1=CC3=CC=C(C=C3)SC)C=CC(=C2)F)CC(=O)O
Molecular Formula:
C20H17FO2S
Molecular Weight:
340.4 g/mol
Sulindac Sulfide
CAS No.: 49627-27-2
Reference Standards
VCID: VC0015506
Molecular Formula: C20H17FO2S
Molecular Weight: 340.4 g/mol
CAS No. | 49627-27-2 |
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Product Name | Sulindac Sulfide |
Molecular Formula | C20H17FO2S |
Molecular Weight | 340.4 g/mol |
IUPAC Name | 2-[(3Z)-6-fluoro-2-methyl-3-[(4-methylsulfanylphenyl)methylidene]inden-1-yl]acetic acid |
Standard InChI | InChI=1S/C20H17FO2S/c1-12-17(9-13-3-6-15(24-2)7-4-13)16-8-5-14(21)10-19(16)18(12)11-20(22)23/h3-10H,11H2,1-2H3,(H,22,23)/b17-9- |
Standard InChIKey | LFWHFZJPXXOYNR-MFOYZWKCSA-N |
Isomeric SMILES | CC\1=C(C2=C(/C1=C\C3=CC=C(C=C3)SC)C=CC(=C2)F)CC(=O)O |
SMILES | CC1=C(C2=C(C1=CC3=CC=C(C=C3)SC)C=CC(=C2)F)CC(=O)O |
Canonical SMILES | CC1=C(C2=C(C1=CC3=CC=C(C=C3)SC)C=CC(=C2)F)CC(=O)O |
Appearance | Assay:≥98%A crystalline solid |
Description | Sulindac sulfide belongs to the class of organic compounds known as indenes and isoindenes. Indenes and isoindenes are compounds containing an indene moiety(which consists of a cyclopentadiene fused to a benzene ring), or a isoindene moiety (which consists of a cyclopentadiene fused to cyclohexadiene ring). Sulindac sulfide is considered to be a practically insoluble (in water) and relatively neutral molecule. Sulindac sulfide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, sulindac sulfide is primarily located in the cytoplasm and membrane (predicted from logP). Sulindac sulfide can be converted into sulindac. Sulindac sulfide is an aryl sulfide that is a metabolite of sulindac. A non-steroidal anti-inflammatory drug, which also has anticancer activity. It has a role as a non-steroidal anti-inflammatory drug, an apoptosis inducer and an antineoplastic agent. It is an aryl sulfide, an organofluorine compound and a monocarboxylic acid. It derives from a sulindac. |
Synonyms | sulindac sulfide sulindac sulfide, (E)-isomer sulindac sulfide, (Z)-isomer sulindac sulfide, sodium salt |
PubChem Compound | 5352624 |
Last Modified | Nov 11 2021 |
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